Cas no 1261776-99-1 (2'-Iodo-6'-methoxypropiophenone)

• Product Name: 2'-Iodo-6'-methoxypropiophenone
• CAS No: 1261776-99-1
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 4793995
• Update Time: 2025-05-19

2'-Iodo-6'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-6'-methoxypropiophenone

• Inchi： 1S/C10H11IO2/c1-3-8(12)10-7(11)5-4-6-9(10)13-2/h4-6H,3H2,1-2H3
• InChI Key： PBTZDIBJIVGYIB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(CC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 2'-Iodo-6'-methoxypropiophenone

Professional Introduction to 2'-Iodo-6'-methoxypropiophenone (CAS No. 1261776-99-1)

2'-Iodo-6'-methoxypropiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1261776-99-1, is a significant compound in the field of organic synthesis and pharmaceutical research. This molecule, featuring an iodo substituent at the 2' position and a methoxy group at the 6' position of a propiophenone backbone, has garnered considerable attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals.

The structural characteristics of 2'-Iodo-6'-methoxypropiophenone make it a valuable intermediate in synthetic chemistry. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxy group introduces a degree of electronic and steric modulation, influencing reactivity and selectivity in subsequent synthetic steps.

In recent years, there has been a surge in research focusing on heterocyclic compounds derived from propiophenone derivatives. 2'-Iodo-6'-methoxypropiophenone has been explored as a precursor in the synthesis of various bioactive molecules. For instance, studies have demonstrated its utility in constructing indole and benzofuran scaffolds, which are prevalent in many pharmacologically active compounds. The ability to efficiently transform this intermediate into more complex structures underscores its importance in medicinal chemistry.

One of the most compelling applications of 2'-Iodo-6'-methoxypropiophenone lies in its role as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, making them attractive targets for therapeutic intervention. Researchers have leveraged the reactivity of this compound to develop novel inhibitors with potential applications in treating cancers and inflammatory diseases. The iodo substituent facilitates the introduction of aryl groups via cross-coupling reactions, enabling the creation of kinase inhibitors with high specificity and potency.

The pharmaceutical industry has also shown interest in 2'-Iodo-6'-methoxypropiophenone for its potential in developing antiviral agents. The structural motif present in this compound has been found to mimic natural substrates of viral enzymes, thereby inhibiting their activity. Recent studies have highlighted its role in synthesizing protease inhibitors, which are critical for combating viral infections such as HIV and hepatitis C. The methoxy group's electronic properties contribute to the compound's ability to interact with target enzymes, enhancing its inhibitory effects.

Beyond pharmaceuticals, 2'-Iodo-6'-methoxypropiophenone has found applications in agrochemical research. Its synthetic versatility allows for the development of novel pesticides and herbicides with improved efficacy and environmental safety. By modifying its structure through further chemical transformations, researchers can tailor its biological activity to target specific pests while minimizing harm to non-target organisms.

The synthesis of 2'-Iodo-6'-methoxypropiophenone itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences with limited yields and harsh conditions. However, recent advancements in catalytic systems have enabled more efficient and sustainable routes to this compound. For example, palladium-catalyzed reactions have been optimized to produce high yields of 2'-Iodo-6'-methoxypropiophenone under mild conditions, reducing waste generation and energy consumption.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly exploring solvent-free reactions and biocatalytic methods to produce 2'-Iodo-6'-methoxypropiophenone. These approaches not only improve environmental sustainability but also enhance scalability for industrial applications. By adopting such practices, the pharmaceutical industry can reduce its ecological footprint while maintaining high standards of product quality.

In conclusion, 2'-Iodo-6'-methoxypropiophenone (CAS No. 1261776-99-1) is a multifaceted compound with significant implications across various fields of chemistry and biology. Its structural features enable diverse functionalization strategies, making it a valuable intermediate for drug discovery, agrochemical development, and material science. As research continues to uncover new applications for this molecule, its importance is likely to grow further, driving innovation in synthetic chemistry and biomedicine.